Cas no 2472-02-8 (2-Naphthalenecarboxaldehyde,1,2,3,4-tetrahydro-6-methoxy-)

• Product Name: 2-Naphthalenecarboxaldehyde,1,2,3,4-tetrahydro-6-methoxy-
• CAS No: 2472-02-8
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD08059234
• CID: 251413
• PubChem ID: 605351
• Update Time: 2025-05-20

2-Naphthalenecarboxaldehyde,1,2,3,4-tetrahydro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxaldehyde,1,2,3,4-tetrahydro-6-methoxy-
• 6-METHOXY-1,2,3,4-TETRAHYDRONAPHTHALENE-2-CARBALDEHYDE,
• 2-Naphthaldehyde,1,2,3,4-tetrahydro-6-methoxy
• 6-Methoxy-1,2,3,4-tetrahydro-2-naphthalenecarbaldehyde
• 6-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBALDEHYDE
• 2472-02-8
• 6-Methoxy-1,2,3,4-tetrahydro-2-naphthalenecarbaldehyde #
• SB36161
• 2-Naphthaldehyde, 1,2,3,4-tetrahydro-6-methoxy-
• 6-methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde
• CS-0342091
• FT-0691815
• DTXSID10345535
• 6-methoxy-1, 2, 3, 4-tetrahydronaphthalene-2-carbaldehyde
• CAA47202
• MFCD08059234
• SKMDRKGMUPPLLU-UHFFFAOYSA-N
• AKOS006228528

• MDL： MFCD08059234
• Inchi： 1S/C12H14O2/c1-14-12-5-4-10-6-9(8-13)2-3-11(10)7-12/h4-5,7-9H,2-3,6H2,1H3
• InChI Key： SKMDRKGMUPPLLU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)CCC(C=O)C2

Computed Properties

• Exact Mass: 190.09900
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.99900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-Naphthalenecarboxaldehyde,1,2,3,4-tetrahydro-6-methoxy-

Chemical Profile of 2-Naphthalenecarboxaldehyde, 1,2,3,4-tetrahydro-6-methoxy- (CAS No: 2472-02-8)

2-Naphthalenecarboxaldehyde, 1,2,3,4-tetrahydro-6-methoxy-, identified by its CAS number 2472-02-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, belonging to the class of tetrahydronaphthalene derivatives, exhibits a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in medicinal chemistry and synthetic organic chemistry.

The chemical structure of 1,2,3,4-tetrahydro-6-methoxy-2-naphthalenecarboxaldehyde consists of a naphthalene core modified by a tetrahydropyran ring at the 1 and 2 positions and a methoxy group at the 6 position. The presence of an aldehyde functional group at the 2 position of the naphthalene ring introduces reactivity that makes it a valuable intermediate in the synthesis of more complex molecules. This structural motif is not only chemically intriguing but also biologically relevant, as it resembles several natural products and pharmacophores known for their biological activity.

In recent years, there has been growing interest in tetrahydronaphthalene derivatives due to their diverse pharmacological properties. The methoxy group and the aldehyde functionality in CAS No: 2472-02-8 contribute to its potential as a precursor in the synthesis of bioactive compounds. Specifically, the aldehyde group can participate in condensation reactions with various nucleophiles, leading to the formation of imines, Schiff bases, and other heterocyclic compounds. These derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer activities.

One of the most compelling aspects of 1,2,3,4-tetrahydro-6-methoxy-2-naphthalenecarboxaldehyde is its role as a key intermediate in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in metabolic pathways. The tetrahydropyran ring provides steric hindrance that can modulate binding interactions with biological targets, making it an attractive scaffold for drug design. Furthermore, the methoxy group can serve as a point for further functionalization, allowing chemists to tailor the properties of the final product.

Recent studies have highlighted the importance of CAS No: 2472-02-8 in developing small-molecule probes for biochemical assays. The compound's ability to interact with biological macromolecules makes it a useful tool for understanding enzyme mechanisms and identifying new therapeutic targets. For example, researchers have employed derivatives of this compound to study the activity of cytochrome P450 enzymes, which are crucial in drug metabolism. The structural features of 1,2,3,4-tetrahydro-6-methoxy-2-naphthalenecarboxaldehyde allow it to mimic natural substrates or inhibitors thereof, providing insights into their function.

The synthesis of CAS No: 2472-02-8 has also been optimized for scalability and efficiency. Modern synthetic methodologies have enabled chemists to produce this compound in high yields with minimal byproducts. Advances in catalytic processes have further improved the sustainability of its production. These developments are crucial for ensuring that pharmaceutical companies can access sufficient quantities of this intermediate for preclinical and clinical studies.

The pharmacological potential of 1,2,3,4-tetrahydro-6-methoxy-2-naphthalenecarboxaldehyde has been explored through various computational and experimental approaches. Virtual screening techniques have identified several analogs with enhanced binding affinity to target proteins. Experimental validation has confirmed these predictions and provided valuable data on structure-activity relationships (SAR). These findings underscore the importance of this compound as a building block for drug discovery efforts.

In conclusion,CAS No: 2472-02-8 represents a versatile and biologically relevant molecule with significant applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for tetrahydronaphthalene derivatives,1,2,3,4-tetrahydro-6-methoxy-2-naphthalenecarboxaldehyde is poised to play an increasingly important role in medicinal chemistry and drug development pipelines.